Cas no 89538-22-7 (2H-Indeno[1,2-c]pyridine-3-carbonitrile, 5-formyl-2-methyl-)

• Product Name: 2H-Indeno[1,2-c]pyridine-3-carbonitrile, 5-formyl-2-methyl-
• CAS No: 89538-22-7
• MF: C₁₅H₁₀N₂O
• MW: 234.25270318985
• CID: 597433
• PubChem ID: 13126139
• Update Time: 2025-04-19

2H-Indeno[1,2-c]pyridine-3-carbonitrile, 5-formyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Indeno[1,2-c]pyridine-3-carbonitrile, 5-formyl-2-methyl-
• 5-formyl-2-methylindeno[1,2-c]pyridine-3-carbonitrile
• 5-FORMYL-2-METHYL-2H-INDENO[1,2-C]PYRIDINE-3-CARBONITRILE
• 89538-22-7
• DTXSID90519979

• Inchi： 1S/C15H10N2O/c1-17-8-14-11-4-2-3-5-12(11)15(9-18)13(14)6-10(17)7-16/h2-6,8-9H,1H3
• InChI Key： VXWXEFCPNRYGBD-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2C2=CN(C)C(C#N)=CC2=1

Computed Properties

• Exact Mass: 234.079312947g/mol
• Monoisotopic Mass: 234.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų